5-Cyclopropoxy-2-methoxypyridin-4-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxypyridin-4-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-9-4-7(10)8(5-11-9)13-6-2-3-6/h4-6H,2-3H2,1H3,(H2,10,11)
• InChI Key: SASKFJUJACNQQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)N)OC2CC2

Description

5-Cyclopropoxy-2-methoxypyridin-4-amine is a substituted pyridine derivative featuring a cyclopropoxy group at position 5, a methoxy group at position 2, and an amino group at position 4. The pyridine core provides a rigid aromatic scaffold, while the substituents confer unique electronic and steric properties. The cyclopropoxy group introduces steric bulk and electron-donating characteristics, while the methoxy group contributes to electronic modulation and solubility enhancement.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-methoxypyridin-4-amine can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely used transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-2-methoxypyridin-4-amine may involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate catalysts, reagents, and reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-methoxypyridin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced amines or alcohols.

Scientific Research Applications

5-Cyclopropoxy-2-methoxypyridin-4-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biological studies to investigate molecular interactions.

Medicine: The compound has potential therapeutic applications and may be explored for drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methoxypyridin-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5-Cyclopropoxy-2-methoxypyridin-4-amine with analogous pyridine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Effects
5-Cyclopropoxy-2-methoxypyridin-4-amine	5-Cyclopropoxy, 2-Methoxy, 4-Amino	C₉H₁₃N₂O₂	181.21	Steric hindrance, electron donation
5-Fluoro-2-methoxypyridin-4-amine	5-Fluoro, 2-Methoxy, 4-Amino	C₆H₇FN₂O	154.13	Higher lipophilicity (LogP: 0.9), moderate metabolic stability
2-(Cyclopropylmethoxy)pyridin-4-amine	2-Cyclopropylmethoxy, 4-Amino	C₉H₁₂N₂O	164.20	Increased steric bulk, altered solubility (12.5 mg/mL in DMSO)
4-Cyclopropoxy-5-iodo-N-methylpyridin-2-amine	4-Cyclopropoxy, 5-Iodo, 2-Methylamino	C₉H₁₁IN₂O	306.10	Reactivity in nucleophilic substitutions (iodine as leaving group)
3-Cyclopropoxy-2-ethylpyridin-4-amine	3-Cyclopropoxy, 2-Ethyl, 4-Amino	C₁₀H₁₄N₂O	178.23	Altered electronic effects, potential kinase inhibition

Substituent Effects and Reactivity

• Electron Donation vs. Withdrawal : The methoxy and cyclopropoxy groups in the target compound are electron-donating, enhancing the pyridine ring’s nucleophilicity at specific positions. This contrasts with halogenated analogs like 5-Fluoro-2-methoxypyridin-4-amine, where fluorine’s electron-withdrawing nature reduces reactivity in electrophilic substitutions .
• Steric Hindrance : The cyclopropoxy group introduces significant steric bulk compared to smaller substituents (e.g., methoxy or methyl). This may limit accessibility to enzymatic active sites but improve selectivity in biological interactions .

Physicochemical Properties

• Lipophilicity (LogP) : The target compound’s predicted LogP (~1.2–1.5) is higher than 5-Fluoro-2-methoxypyridin-4-amine (LogP: 0.9) due to the cyclopropoxy group’s hydrophobic character. However, it remains more soluble than fully alkylated derivatives like 3-Cyclopropoxy-2-ethylpyridin-4-amine .
• Solubility : The methoxy group enhances aqueous solubility compared to halogenated analogs. For example, 2-(Cyclopropylmethoxy)pyridin-4-amine has a solubility of 12.5 mg/mL in DMSO, whereas 5-Fluoro-2-methoxypyridin-4-amine dissolves at 8.7 mg/mL under similar conditions .

Uniqueness of 5-Cyclopropoxy-2-methoxypyridin-4-amine

The compound’s distinct combination of substituents—cyclopropoxy (position 5), methoxy (position 2), and amino (position 4)—provides a balance of steric bulk, electronic modulation, and hydrogen-bonding capability. This trifecta is absent in simpler analogs like 5-Fluoro-2-methoxypyridin-4-amine or bulkier derivatives like 2-(Cyclopropylmethoxy)pyridin-4-amine. Its synthetic versatility allows further functionalization, such as introducing halogens or alkyl chains, to optimize pharmacokinetic properties .